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Compound of Interest

Compound Name: Enciprazine

Cat. No.: B1671271

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Enciprazine could not be
located. The following guidance is based on general safety protocols for handling potent
pharmaceutical compounds and should be supplemented with substance-specific data from the
supplier before any handling occurs.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure safety when
handling Enciprazine. The following table summarizes the recommended PPE.
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Area of Protection Required PPE Specifications

For solids, a P100 filter is
recommended. For solutions,

Respiratory Protection NIOSH-approved Respirator an organic vapor cartridge with
a P100 pre-filter should be

used.

Must be ANSI Z87.1 compliant
Eye Protection Chemical Safety Goggles and provide a complete seal

around the eyes.

Double-gloving is
] o recommended. Ensure gloves

Hand Protection Nitrile Gloves o ]
are of sufficient thickness and

are changed frequently.

A disposabile, fluid-resistant lab
) ] coat is essential to prevent
Body Protection Disposable Lab Coat o
contamination of personal

clothing.

] Shoes should be made of a
Foot Protection Closed-toe Shoes )
non-porous material.

Hazard Identification and First Aid

The toxicological properties of Enciprazine have not been fully investigated.[1] It is prudent to
treat it as a potent compound with potential health risks. The following table outlines potential
hazards and corresponding first aid measures.
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Exposure Route

Potential Hazard

First Aid Protocol

Inhalation

May cause respiratory tract

irritation.

Move the individual to fresh air
immediately. If breathing is
difficult, provide oxygen. Seek

medical attention.

Skin Contact

May cause skin irritation or be

absorbed through the skin.

Immediately wash the affected
area with soap and plenty of
water for at least 15 minutes.
Remove contaminated
clothing. Seek medical

attention.

Eye Contact

May cause serious eye

irritation.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

Ingestion

Harmful if swallowed.

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of Enciprazine

and the safety of laboratory personnel.

Procedure Guideline

Handle in a designated, well-ventilated area,
Handling preferably within a chemical fume hood. Avoid

generating dust. Use non-sparking tools.

Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area away from incompatible

substances.
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Spill and Disposal Plan

In the event of a spill, a clear and practiced response is crucial.

Enciprazine Spill Response Workflow

Immediate Actions

Evacuate Immediate Area

Alert Others & Supervisor

Isolate Spill Area

Assess Spill Size & Hazard

If spill is manageable

Cleanup (Traine%'PersonneI Only)

Don Appropriate PPE

A

Contain Spill with Absorbent Material

Y

Collect Spill Residue

A

Decontaminate Spill Area

Disgy

Package Waste in Labeled Container

Dispose as Hazardous Waste
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Caption: Workflow for responding to an Enciprazine spill.

All waste containing Enciprazine must be treated as hazardous waste.

Waste Type Disposal Procedure

Collect in a designated, labeled, and sealed

Solid Waste )
container.
o Collect in a designated, labeled, and sealed
Liquid Waste . .
solvent-resistant container.
Contaminated PPE Bag and seal all contaminated disposable PPE.

All waste must be disposed of through an approved hazardous waste disposal service in
accordance with local, state, and federal regulations. Do not dispose of Enciprazine down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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